Cas no 1128-44-5 (4-Methylisatin)

4-Methylisatin (CAS 5415-88-1) is a substituted isatin derivative characterized by a methyl group at the 4-position of the indole ring. This heterocyclic compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and biologically active molecules. Its reactive keto and imine functional groups enable diverse transformations, including condensation, oxidation, and nucleophilic substitution reactions. 4-Methylisatin is valued for its role in synthesizing compounds with potential therapeutic applications, such as kinase inhibitors and antimicrobial agents. The methyl substitution enhances its stability and modulates electronic properties, making it a useful scaffold for medicinal chemistry research. It is typically supplied as a crystalline solid with high purity.
4-Methylisatin structure
4-Methylisatin structure
Product Name:4-Methylisatin
CAS No:1128-44-5
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD00463404
CID:147709
PubChem ID:583906
Update Time:2025-10-28

4-Methylisatin Chemical and Physical Properties

Names and Identifiers

    • 4-Methylindoline-2,3-dione
    • 4-Methylisatin
    • 1H-Indole-2,3-dione,4-methyl-
    • 4-METHYL-1H-INDOLE-2,3-DIONE
    • 1h-indole-2,3-dione,4-methyl
    • 4-methyl-1H-benzo[d]azoline-2,3-dione
    • 4-methyl-indole-2,3-dione
    • 4-monomethylisatin
    • Indole-2,3-dione,4-methyl
    • 1H-Indole-2,3-dione, 4-methyl-
    • KDICASSDSSYKMK-UHFFFAOYSA-N
    • Indole-2,3-dione, 4-methyl-
    • p-Methylisatin
    • 4-Methylisatine
    • 4-Methylindole-2,3-dione
    • BCP09720
    • 4-Methyl-1H-indole-2,3-dione #
    • FCH841366
    • SBB066733
    • TRA0065002
    • SY015146
    • EN300-107031
    • A802672
    • AS-31746
    • AC-24985
    • EU-0068597
    • AKOS001484988
    • CS-0088455
    • 4-methyl-2,3-dihydro-1H-indole-2,3-dione
    • MFCD00463404
    • BB 0262359
    • 1128-44-5
    • SB64328
    • SR-01000403975-1
    • AMY20355
    • SCHEMBL2136384
    • FT-0656818
    • SR-01000403975
    • ALBB-014229
    • DB-023592
    • MDL： MFCD00463404
    • Inchi： 1S/C9H7NO2/c1-5-3-2-4-6-7(5)8(11)9(12)10-6/h2-4H,1H3,(H,10,11,12)
    • InChI Key： KDICASSDSSYKMK-UHFFFAOYSA-N
    • SMILES： O=C1C(NC2C=CC=C(C)C=21)=O

Computed Properties

  • Exact Mass: 161.04800
  • Monoisotopic Mass: 161.047678
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 18
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • Density: 1.301
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 46.17000
  • LogP: 1.26780

4-Methylisatin Security Information

  • HazardClass：IRRITANT

4-Methylisatin Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methylisatin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 1128-44-5 95%
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TRC
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TRC
M320133-100mg
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 $ 70.00 2022-06-04
TRC
M320133-500mg
4-Methylisatin
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 $ 250.00 2022-06-04
Chemenu
CM147791-5g
4-Methyl-1H-indole-2,3-dione
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Chemenu
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4-Methylisatin Production Method

4-Methylisatin Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1128-44-5)4-Methylisatin
Order Number:A802672
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):210.0/607.0
Email:sales@amadischem.com

4-Methylisatin Related Literature

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1128-44-5)4-Methylisatin
A802672
Purity:99%/99%
Quantity:1g/5g
Price ($):210.0/607.0
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